N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide
• InChI: InChI=1S/C21H22N2O5/c1-4-23-11-10-15-16(21(23)25)6-5-7-18(15)28-13-20(24)22-17-9-8-14(26-2)12-19(17)27-3/h5-12H,4,13H2,1-3H3,(H,22,24)
• InChI Key: YYHZTCKOANCHFP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide, also known as DMOAA, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of isoquinolone derivatives and has been studied for its potential pharmacological properties.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide is not fully understood. However, it has been proposed that N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide exerts its anti-inflammatory effects by inhibiting the nuclear factor kappa B (NF-κB) signaling pathway. NF-κB is a transcription factor that regulates the expression of genes involved in inflammation and immune response. N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide may also inhibit the activation of mitogen-activated protein kinases (MAPKs) and the production of reactive oxygen species (ROS) in activated macrophages.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide has been shown to have anti-inflammatory and analgesic effects in animal models of acute and chronic inflammation. In addition, N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide has been reported to have antioxidant properties and to protect against oxidative stress-induced cell damage. N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide has also been studied for its potential neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide is its high yield and purity in the synthesis process. N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide has also been shown to have good stability under different storage conditions. However, the limitations of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide include its low solubility in water and its potential toxicity at high concentrations. Therefore, careful dose optimization is necessary in experimental studies.

Future Directions

For the study of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide include further investigation of its anti-inflammatory and analgesic effects in different animal models and in human clinical trials. In addition, the potential neuroprotective effects of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide should be explored in animal models of neurodegenerative diseases. Furthermore, the mechanism of action of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide should be elucidated to better understand its pharmacological properties. Finally, the development of more water-soluble derivatives of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide may improve its therapeutic potential.
Conclusion
N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. Its anti-inflammatory, analgesic, and antioxidant effects have been demonstrated in vitro and in vivo studies. However, further research is needed to fully understand its mechanism of action and therapeutic potential. Future studies should focus on exploring the potential neuroprotective effects of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide and developing more water-soluble derivatives for improved therapeutic efficacy.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide involves the reaction of 2-ethyl-5-nitro-1H-isoquinoline-1-one with 2,4-dimethoxybenzylamine followed by reduction of the resulting nitro compound. The final product is obtained by acetylation of the amine group with acetic anhydride. This method has been reported in the literature and has been used to synthesize N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide in high yield and purity.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide has been studied for its potential pharmacological properties, particularly its anti-inflammatory and analgesic effects. In vitro studies have shown that N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide inhibits the production of pro-inflammatory cytokines and reduces the expression of cyclooxygenase-2 (COX-2) in activated macrophages. In vivo studies have demonstrated that N-(2,4-dimethoxyphenyl)-2-(2-ethyl-1-oxoisoquinolin-5-yl)oxyacetamide reduces the inflammatory response in animal models of acute and chronic inflammation.